ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate

• IUPAC Name: ethyl 1-(1-acetylpiperidin-4-yl)-4-[(2-chlorophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H31ClN2O3/c1-3-28-21(27)22(16-18-6-4-5-7-20(18)23)10-14-25(15-11-22)19-8-12-24(13-9-19)17(2)26/h4-7,19H,3,8-16H2,1-2H3
• InChI Key: GGETVWUFEBKDPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C2CCN(CC2)C(=O)C)CC3=CC=CC=C3Cl
• Molecular Formula: C22H31ClN2O3
• Molecular Weight: 406.9 g/mol

Description

Ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate, also known as ACBC, is a synthetic compound that belongs to the family of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in various medical fields.

Mechanism of Action

The exact mechanism of action of ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and serotonin. It has also been shown to inhibit the reuptake of norepinephrine and dopamine, leading to an increase in their concentrations in the brain.
Biochemical and Physiological Effects
ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate has been found to have various biochemical and physiological effects, including analgesia, sedation, and anxiolysis. It has also been shown to increase locomotor activity and induce hypothermia in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate has several advantages for lab experiments, including its high potency and selectivity, making it a valuable tool for studying the pharmacology of pain and other neurological disorders. However, its limited solubility and stability in aqueous solutions can pose challenges for certain experimental designs.

Future Directions

There are several future directions for ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate research, including exploring its potential as a treatment for chronic pain and other neurological disorders, investigating its effects on other neurotransmitter systems, and optimizing its chemical structure to improve its pharmacological properties.
In conclusion, ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate is a synthetic compound with potential therapeutic applications in various medical fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate as a therapeutic agent.

Synthesis Methods

Ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate is synthesized through a multi-step process that involves the reaction of piperidine with chlorobenzyl chloride, followed by acetylation with acetic anhydride and subsequent esterification with ethyl chloroformate. The final product is a white crystalline solid with a molecular formula of C24H29ClN2O3.

Scientific Research Applications

Ethyl 1'-acetyl-4-(2-chlorobenzyl)-1,4'-bipiperidine-4-carboxylate has shown promising results in various scientific research applications, including drug discovery and development, neuropharmacology, and pain management. It has been found to exhibit potent analgesic effects in animal models of neuropathic pain, making it a potential candidate for the treatment of chronic pain.